Cas no 88741-26-8 (2,5-Heptadienamide, 6-methyl-2-[1-(methylimino)ethyl]-4-oxo-N-phenyl-)

• Product Name: 2,5-Heptadienamide, 6-methyl-2-[1-(methylimino)ethyl]-4-oxo-N-phenyl-
• CAS No: 88741-26-8
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 622605
• PubChem ID: 71319939
• Update Time: 2025-04-19

2,5-Heptadienamide, 6-methyl-2-[1-(methylimino)ethyl]-4-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Heptadienamide, 6-methyl-2-[1-(methylimino)ethyl]-4-oxo-N-phenyl-
• 2-(C,N-dimethylcarbonimidoyl)-6-methyl-4-oxo-N-phenylhepta-2,5-dienamide
• 6-Methyl-2-[(1E)-N-methylethanimidoyl]-4-oxo-N-phenylhepta-2,5-dienamide
• 88741-26-8
• DTXSID00749927

• Inchi： 1S/C17H20N2O2/c1-12(2)10-15(20)11-16(13(3)18-4)17(21)19-14-8-6-5-7-9-14/h5-11H,1-4H3,(H,19,21)/b16-11?,18-13+
• InChI Key： NTUANZCNVNUHSF-OSTJODSHSA-N
• SMILES： O=C(C(=CC(/C=C(\C)/C)=O)/C(/C)=N/C)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.152477885g/mol
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 58.5Ų